Cas no 1558503-21-1 (1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1558503-21-1
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5708787
• PubChem ID: 82866104
• Update Time: 2025-11-05

1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS021185057
• 1-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-1H-PYRAZOL-3-AMINE
• EN300-1107380
• 1558503-21-1
• 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H11N5/c1-12-4-2-7(10-12)6-13-5-3-8(9)11-13/h2-5H,6H2,1H3,(H2,9,11)
• InChI Key： VYECISHPAPEIAT-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine

Comprehensive Introduction to 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine (CAS No. 1558503-21-1)

The compound 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine (CAS No. 1558503-21-1) is a specialized pyrazole derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. As a heterocyclic amine, this molecule features a pyrazole backbone with distinct substitutions, making it a valuable building block for drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in small molecule therapeutics and precision agriculture.

In the context of modern drug development, 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine has been explored for its potential as a kinase inhibitor scaffold. The presence of both methylpyrazole and aminopyrazole moieties allows for diverse hydrogen bonding and hydrophobic interactions, which are crucial for targeting specific enzyme active sites. Recent studies suggest that derivatives of this compound may exhibit selective binding to certain protein targets, a property highly sought after in the development of next-generation therapeutics for chronic diseases.

The synthetic versatility of CAS No. 1558503-21-1 makes it a focal point in medicinal chemistry workflows. Its modular structure enables efficient structure-activity relationship (SAR) studies, allowing researchers to systematically optimize pharmacokinetic properties such as oral bioavailability and metabolic stability. This aligns perfectly with the pharmaceutical industry's growing emphasis on rational drug design and computational chemistry approaches.

From an agrochemical perspective, this pyrazole amine derivative shows promise as a potential crop protection agent. The 1-methyl-1H-pyrazol-3-yl group in particular has demonstrated interesting pest control properties in preliminary studies, possibly due to its interference with insect nervous systems. As sustainable agriculture becomes increasingly important, compounds like 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine are being evaluated for their environmental compatibility and target specificity.

The material science community has also taken notice of this compound's potential. Its electron-rich nitrogen atoms and planar structure make it an interesting candidate for developing organic semiconductors and coordination polymers. Researchers are investigating its charge transport properties and metal-binding capabilities, which could lead to applications in optoelectronic devices or catalysis.

Analytical characterization of 1558503-21-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The proton NMR spectrum in particular shows distinctive patterns for the pyrazole protons and amine group, serving as important structural fingerprints.

In terms of synthetic accessibility, 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine can be prepared through several organic synthesis routes, including nucleophilic substitution and reductive amination strategies. The choice of synthetic pathway often depends on the desired scale of production and purity requirements. Recent advances in flow chemistry have shown potential for more efficient production of such N-heterocyclic compounds.

From a regulatory standpoint, this compound currently falls under general laboratory chemical classifications. However, researchers working with 1558503-21-1 should stay informed about evolving chemical safety guidelines and REACH compliance requirements, especially as its applications expand. Proper risk assessment and handling procedures should always be followed when working with any research chemical.

The future research directions for 1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine appear promising. With growing interest in personalized medicine and green chemistry, this compound's structural features may enable development of more target-specific and environmentally friendly solutions across multiple industries. Continued investigation into its biological activities and material properties will likely reveal additional valuable applications for this versatile pyrazole derivative.